s-(4-Nitrophenyl)thiohydroxylamine

• CAS RN: 5147-64-8
• Molecular Formula: C6H6N2O2S
• Molecular Weight: 170.19 g/mol
• IUPAC Name: S-(4-nitrophenyl)thiohydroxylamine
• InChI: InChI=1S/C6H6N2O2S/c7-11-6-3-1-5(2-4-6)8(9)10/h1-4H,7H2
• InChI Key: BKQYUKBIYBVNDJ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1[N+](=O)[O-])SN

Description

S-(4-Nitrophenyl)thiohydroxylamine is a chemical compound with the molecular formula C6H6N2O2S. It contains 17 bonds in total, including 11 non-H bonds, 8 multiple bonds, 2 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 nitro group (aromatic), and 1 sulfonamide (thio-/dithio-).

Synthesis Analysis

The synthesis of s-(4-Nitrophenyl)thiohydroxylamine involves a nucleophilic aromatic substitution reaction of 4-fluoronitrobenzene and thiomorpholine. This compound has been used as a precursor for the corresponding 4-thiomorpholinoaniline, which is a useful building block in medicinal chemistry.

Molecular Structure Analysis

In the crystal, the molecule exhibits an approximately CS-symmetric structure, with the nitrogen-bound 4-nitrophenyl group in a quasi axial position on the six-membered thiomorpholine ring in a low-energy chair conformation. The solid-state structure of the title compound is markedly different from that of its morpholine analogue.

Chemical Reactions Analysis

The catalytic reduction of 4-nitrophenol (4-NP) has become a benchmark reaction to assess the activity of the nanostructured materials. Thousands of researchers have already explored their synthesized efficient catalytic nanostructured materials by performing the catalytic reduction of 4-NP.

Physical And Chemical Properties Analysis

S-(4-Nitrophenyl)thiohydroxylamine has a molecular weight of 170.19 g/mol. More detailed physical and chemical properties like melting point, boiling point, density, etc., can be found in specialized chemical databases.

Mechanism of Action

The catalytic reduction of 4-nitrophenol (4-NP) in the presence of various reducing agents, such as NaBH4, hydrazine (N2H4), etc., is widely used to examine the activity of catalytic nanostructures in an aqueous environment.

Future Directions

The future directions of research on s-(4-Nitrophenyl)thiohydroxylamine could involve further exploration of its use as a precursor in medicinal chemistry. Additionally, its role in the catalytic reduction of 4-nitrophenol by nanostructured materials could be further investigated.